ethyl 2-[(3,4-dimethylbenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 2-[(3,4-dimethylbenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C18H21NO3S/c1-6-22-18(21)15-12(4)13(5)23-17(15)19-16(20)14-8-7-10(2)11(3)9-14/h7-9H,6H2,1-5H3,(H,19,20)
• InChI Key: LACLMKSVEFRBBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)NC(=O)C2=CC(=C(C=C2)C)C
• Molecular Formula: C18H21NO3S
• Molecular Weight: 331.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions that yield complex structures. For example, Menati et al. (2020) described the synthesis of a new azo-Schiff base through the reaction of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate with (E)-5-((4-ethylphenyl)diazenyl)-2-hydroxybenzaldehyde under reflux conditions in methanol. This process exemplifies the intricate methods used to create compounds with specific functional groups and structural characteristics (Menati, Mir, Notash, دانشگاه آزاد اسلامی, دانشگاه شهید بهشتی, 2020).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using techniques like X-ray diffraction, revealing detailed geometric arrangements. The study by Menati et al. (2020) demonstrated the crystallization of their synthesized compound in a triclinic system, providing insights into its planar geometric structure and intermolecular hydrogen bonding, indicative of the structural complexity these compounds can exhibit.

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, transforming them into derivatives with different properties. Albreht et al. (2009) explored transformations leading to the creation of 5-aryl substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates, showcasing the versatility and reactivity of the thiazole carboxylate moiety in synthetic chemistry (Albreht, Uršič, Svete, Stanovnik, 2009).